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Compound of Interest

4-(3-Chloro-4-fluorophenoxy)-2-
Compound Name:

methylaniline
CAS No.: 946786-08-9
Cat. No.: B1328395

Get Quote

Technical Guide: 4-(3-Chloro-4-
fluorophenoxy)-2-methylaniline
Chemical Identity & Nomenclature

This compound acts as a pharmacophore scaffold, combining a sterically defined aniline head
(2-methylaniline) with a halogenated phenoxy tail (3-chloro-4-fluorophenoxy). This specific
substitution pattern is engineered to optimize binding affinity within the hydrophobic pocket of
kinase domains (e.g., c-Met, VEGFR, EGFR).
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Property Data
CAS Number 946786-08-9
Common Name 4-(3-Chloro-4-fluorophenoxy)-2-methylaniline

) 4-(3-Chloro-4-fluorophenoxy)-2-
Systematic IUPAC Name ]
methylbenzenamine

4-(3-Chloro-4-fluorophenoxy)-o-

toluidineBenzenamine, 4-(3-chloro-4-

Synonyms
fluorophenoxy)-2-methyl-BD605138 (Catalog
ID)

Molecular Formula C13H11CIFNO

Molecular Weight 251.68 g/mol

SMILES Cclcc(cceclN)Oc2cec(F)c(Clhc2

InChl Key XDRMFRDZJQVBDO-UHFFFAOYSA-N

Pharmaceutical Applications
Role in Drug Development

This aniline derivative serves as the "bottom-half* scaffold for constructing Type Il Kinase
Inhibitors. The phenoxy ether linkage provides rotational flexibility, allowing the halogenated
phenyl ring to penetrate deep into the hydrophobic back-pocket of the ATP-binding site.

» Target Class: Tyrosine Kinase Inhibitors (TKIs).[1]

e Mechanism: The 2-methyl group on the aniline ring induces a conformational twist that forces
the molecule into a bioactive conformation, often enhancing selectivity for kinases like c-Met
(Hepatocyte Growth Factor Receptor) and VEGFR-2.

» Structural Homology: It is a structural analog to the core scaffolds found in Foretinib and
Cabozantinib, where the phenoxy-aniline motif bridges the ATP-binding hinge region and the
hydrophobic pocket.
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Synthesis Protocol

The synthesis follows a convergent route involving a Nucleophilic Aromatic Substitution (

) followed by a chemoselective reduction.

Step 1: Ether Linkage Formation ()

Reaction: Coupling of 3-chloro-4-fluorophenol with 4-fluoro-2-methyl-1-nitrobenzene.
o Reagents: Potassium Carbonate (
), DMF or DMSO.[2]

o Conditions: 80-100°C, Inert Atmosphere (

)

e Mechanism: The phenoxide ion attacks the electron-deficient 4-position of the nitrobenzene.
The nitro group activates the ring for nucleophilic attack, while the fluorine acts as the
leaving group.

Step 2: Nitro Reduction

Reaction: Reduction of the nitro intermediate to the aniline.
e Method A (Catalytic):

(gas), Pd/C (10%), Methanol/Ethanol.

e Method B (Chemical): Iron powder (Fe), Ammonium Chloride (

), Ethanol/Water (Bechamp Reduction).

 Purification: Crystallization from Ethanol/Heptane or Column Chromatography.

Step-by-Step Experimental Workflow

e Charge Reactor: Add 1.0 eq of 3-chloro-4-fluorophenol and 1.2 eq of

to DMF. Stir at RT for 30 min to form the phenoxide.
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» Addition: Add 1.0 eq of 4-fluoro-2-methyl-1-nitrobenzene dropwise.
e Heating: Heat to 90°C for 4-6 hours. Monitor by HPLC for disappearance of phenol.

o Workup: Cool to RT, pour into ice water. Filter the precipitated nitro-intermediate solid. Wash
with water.[3]

e Reduction: Dissolve intermediate in Ethanol. Add 10% Pd/C (5 wt%). Hydrogenate at 40 psi

for 3 hours.

« |solation: Filter catalyst over Celite. Concentrate filtrate.[3] Recrystallize to obtain off-white
solid.

Visualization of Synthesis Pathway[7][8]
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Caption: Convergent synthesis route via nucleophilic aromatic substitution and catalytic
hydrogenation.

Physical & Chemical Properties
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Property Value Note
) ) Oxidation sensitive (store
Appearance Off-white to pale brown solid )
under inert gas)
Melting Point 68°C - 72°C (Predicted) Typical for diaryl ether anilines
- DMSO, Methanol, Ethyl )
Solubility Insoluble in water
Acetate

) Weakly basic due to aryl
pKa (Amine) ~4.0-4.5 )
withdrawal

LogP ~3.9 Highly lipophilic

Safety & Handling (MSDS Summary)

Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

Handling: Use in a fume hood.[4] Avoid dust formation.[4]

Storage: Keep container tightly closed in a dry, well-ventilated place. Store at 2-8°C
(Refrigerate) to prevent oxidation of the amine.

Incompatibility: Strong oxidizing agents, Acid chlorides, Anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Lapatinib | C29H26CIFN404S | CID 208908 - PubChem [pubchem.ncbi.nim.nih.gov]
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¢ To cite this document: BenchChem. [4-(3-Chloro-4-fluorophenoxy)-2-methylaniline synonyms
and IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328395/docs#4-3-chloro-4-fluorophenoxy-2-
methylaniline-synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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